Cas no 1381944-29-1 (2-Fluoro-4-4-(methylsulfanyl)phenylbenzonitrile)

• Product Name: 2-Fluoro-4-4-(methylsulfanyl)phenylbenzonitrile
• CAS No: 1381944-29-1
• MF: C₁₄H₁₀FNS
• MW: 243.299305438995
• MDL: MFCD22375070
• CID: 2772663
• PubChem ID: 70699912
• Update Time: 2025-05-23

2-Fluoro-4-4-(methylsulfanyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methylsulfanylphenyl)benzonitrile
• 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzonitrile;
• 3-Fluoro-4'-(methylsulfanyl)[1,1'-biphenyl]-4-carbonitrile
• MFCD22375070
• 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 3-fluoro-4'-(methylthio)-
• 1381944-29-1
• DTXSID40743025
• BS-21314
• 3-FLUORO-4'-(METHYLSULFANYL)-[1,1'-BIPHENYL]-4-CARBONITRILE
• 2-Fluoro-4-4-(methylsulfanyl)phenylbenzonitrile

• MDL： MFCD22375070
• Inchi： 1S/C14H10FNS/c1-17-13-6-4-10(5-7-13)11-2-3-12(9-16)14(15)8-11/h2-8H,1H3
• InChI Key： WSYKTWQDJFYUPX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C#N)=C(C=1)F

Computed Properties

• Exact Mass: 243.05200
• Monoisotopic Mass: 243.05179866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 4.08628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Fluoro-4-4-(methylsulfanyl)phenylbenzonitrile

Introduction to 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile (CAS No. 1381944-29-1)

2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile (CAS No. 1381944-29-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications in drug discovery and development. The presence of a fluoro group and a methylsulfanyl moiety in its structure confers specific chemical and biological properties that make it an intriguing candidate for various therapeutic targets.

The chemical formula of 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile is C₁₅H₁₂FNS, and it has a molecular weight of approximately 257.32 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Its synthesis involves the reaction of 4-fluorobenzonitrile with 4-methylthiophenylboronic acid in the presence of a palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0).

In recent years, 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its activity as a modulator of ion channels, particularly potassium channels. Studies have shown that this compound can selectively inhibit certain potassium channel subtypes, which may have implications for the treatment of neurological disorders and cardiovascular diseases.

Additionally, 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile has been investigated for its potential anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. These findings suggest that the compound may have therapeutic potential in the management of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low toxicity in preclinical studies, making it a promising candidate for further development.

In the context of drug discovery, 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve the potency and selectivity of the compound. For example, substituting the fluoro group with other halogens or functional groups has been shown to enhance its binding affinity to specific protein targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical studies are needed to fully assess its potential as a new therapeutic agent.

In conclusion, 2-Fluoro-4-(4-(methylsulfanyl)phenyl)benzonitrile (CAS No. 1381944-29-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.